Cas no 2137684-12-7 (3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 2137684-12-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 6295986
• PubChem ID: 165859756
• Update Time: 2024-01-10

3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-733256
• 3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
• 2137684-12-7
• 3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine

• Inchi： 1S/C6H5ClN4/c1-4-2-5-9-10-6(7)11(5)3-8-4/h2-3H,1H3
• InChI Key： IFDVRTKHBGSXCL-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C=C(C)N=CN21

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų